Cas no 1829-23-8 (1,2-Benziodoxol-3(1H)-one,1,1'-oxybis- (7CI,9CI))

1,2-Benziodoxol-3(1H)-one,1,1'-oxybis- (7CI,9CI) Properties

Names and Identifiers

• 1,2-Benziodoxol-3(1H)-one,1,1'-oxybis- (7CI,9CI)
• 1-[(3-oxo-1λ³,2-benziodoxol-1-yl)oxy]-1λ³,2-benziodoxol-3-one
• 1-Hydroxy-1.2-benzjodoxolinon-(3)-anhydrid
• AC1L6ZFJ
• NSC364375
• o-Iodosobenzoesaeureanhydrid
• DTXSID00316118
• NSC-364375
• NSC 364375
• 1829-23-8
• +Expand

• InChIKey： NOJSWYSHFRRUMU-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H8I2O5/c17-13-9-5-1-3-7-11(9)15(19-13)21-16-12-8-4-2-6-10(12)14(18)20-16/h1-8H
• SMILES： O=C1OI(OI2OC(=O)C3=CC=CC=C23)C2=CC=CC=C12

Computed Properties

• Exact Mass: 509.84514
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 509.846
• Heavy Atom Count: 21
• Complexity: 417
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• LogP: 3.75620
• PSA: 61.83
• Boiling Point: °Cat760mmHg
• Flash Point: °C